Cas no 4357-31-7 (4-(4-Ethoxyphenyl)pyridine)

4-(4-Ethoxyphenyl)pyridine is a versatile organic compound featuring a pyridine core substituted with a 4-ethoxyphenyl group at the 4-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The ethoxy group enhances solubility in organic solvents, facilitating its use in synthetic applications. Its pyridine moiety serves as an effective ligand in coordination chemistry and catalysis. The compound is also employed as a building block for advanced materials, including liquid crystals and organic semiconductors, due to its stable conjugated system. High purity grades ensure consistent performance in research and industrial applications. Its well-defined structure and reactivity make it a reliable intermediate in heterocyclic synthesis.
4-(4-Ethoxyphenyl)pyridine structure
4-(4-Ethoxyphenyl)pyridine structure
Product Name:4-(4-Ethoxyphenyl)pyridine
CAS No:4357-31-7
MF:C13H13NO
MW:199.248423337936
CID:1038241
PubChem ID:70700933
Update Time:2025-07-02

4-(4-Ethoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Ethoxyphenyl)pyridine
    • YHUFCEAPVPUJHE-UHFFFAOYSA-N
    • DB-205075
    • A872686
    • SCHEMBL14990810
    • 4-(4-Ethoxy-phenyl)-pyridine
    • DTXSID90743712
    • 4357-31-7
    • MDL： MFCD23135837
    • Inchi： 1S/C13H13NO/c1-2-15-13-5-3-11(4-6-13)12-7-9-14-10-8-12/h3-10H,2H2,1H3
    • InChI Key： YHUFCEAPVPUJHE-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12000
  • LogP: 3.14730

4-(4-Ethoxyphenyl)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Ethoxyphenyl)pyridine Pricemore >>

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